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Introduction: The Role and Utility of Sodium
Phenolate Trihydrate

Sodium phenolate trihydrate (CeHsONa-3H20) is a cornerstone reagent in organic synthesis,
valued for its dual functionality as a potent nucleophile and a moderately strong base.[1][2] The
core of its reactivity lies in the phenoxide ion, the conjugate base of phenol, which serves as a
versatile precursor for a multitude of organic compounds, from pharmaceuticals and
agrochemicals to polymers and dyes.[1][3] The trihydrate form offers distinct practical
advantages over its anhydrous counterpart, primarily enhanced stability and easier handling in
a laboratory setting.[1] However, it is crucial for the synthetic chemist to account for the mass of
the three water molecules in stoichiometric calculations to ensure reaction accuracy. This guide
provides an in-depth exploration of its primary applications, detailed experimental protocols,
and the chemical principles that govern its utility.
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Physicochemical & Safety Profile

A clear understanding of the reagent's properties is fundamental to its safe and effective use.

Property Value Source
CAS Number 156150-40-2 [4]
Molecular Formula NaOCeHs - 3H20 [5]
Molecular Weight 170.14 g/mol [61[7]
Appearance White crystalline solid [8]
Melting Point 61-64 °C [4][6]

H314: Causes severe skin
GHS Hazard [4107]
burns and eye damage

Store below +30°C in a dry,
Storage ) [6]
well-ventilated place

Safety Precautions: Due to its corrosive nature, handling sodium phenolate trihydrate
requires stringent safety measures.[4][7] Always use in a well-ventilated fume hood and wear
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, a lab
coat, and safety goggles.[4] Accidental contact with skin or eyes requires immediate and
thorough flushing with water.

Core Application 1: Williamson Ether Synthesis of
Aryl Ethers

The synthesis of aryl ethers is arguably the most common application of sodium phenolate.
This reaction, an extension of the Williamson ether synthesis, is a robust and high-yielding
method for forming a carbon-oxygen (C-O) bond between an aromatic ring and an alkyl group.
[8][9] Phenolic ethers are prevalent motifs in medicinal chemistry, found in numerous FDA-
approved drugs where they can enhance properties like hydrophobicity and metabolic stability.
[10][11]

Mechanistic Rationale (SN2 Pathway)
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The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The
phenoxide ion, a powerful nucleophile, performs a backside attack on an alkyl halide (or other
suitable electrophile with a good leaving group, like a tosylate).[12][13]

Causality of Experimental Choices:

» Nucleophile: The phenoxide ion is an excellent nucleophile for this transformation. The
negative charge is delocalized across the aromatic ring, but a significant concentration of
electron density remains on the oxygen atom, making it highly reactive towards electrophilic
carbon centers.[14]

o Electrophile (Alkyl Halide): The success of the SN2 pathway is highly dependent on the
structure of the alkyl halide.

o Primary Halides (e.g., methyl iodide, ethyl bromide): These are ideal substrates, as they
are sterically unhindered, allowing for easy backside attack and leading to high yields of
the ether product.[12]

o Secondary Halides: These are more sterically hindered and can lead to a mixture of
substitution (SN2) and elimination (E2) products, lowering the yield of the desired ether.
[15]

o Tertiary Halides: These will almost exclusively undergo elimination (E2) in the presence of
the basic phenoxide ion and are therefore unsuitable for this synthesis.[12][15]

» Solvent: A polar aprotic solvent such as Dimethylformamide (DMF), Acetonitrile (MeCN), or
Dimethyl sulfoxide (DMSO) is preferred. These solvents effectively solvate the sodium cation
but do not form strong hydrogen bonds with the phenoxide anion, leaving its nucleophilicity
intact and accelerating the reaction rate.[15]
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Caption: SN2 mechanism for the Williamson ether synthesis.

Protocol: Synthesis of Phenetole (Ethyl Phenyl Ether)

This protocol details a representative synthesis of an aryl ether using sodium phenolate
trihydrate.

Materials:

Sodium Phenolate Trihydrate (1.70 g, 10.0 mmol)

o Ethyl Bromide (0.82 mL, 1.20 g, 11.0 mmol)

e N,N-Dimethylformamide (DMF), anhydrous (20 mL)

e Diethyl Ether

e 5% Sodium Hydroxide (aqg) solution

o Saturated Sodium Chloride (brine) solution

Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:
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Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add sodium phenolate trihydrate (10.0 mmol).

Dissolution: Add 20 mL of anhydrous DMF to the flask and stir at room temperature until the
solid is fully dissolved.

Reagent Addition: Slowly add ethyl bromide (11.0 mmol) to the stirring solution via syringe.

Reaction: Heat the reaction mixture to 60-70 °C using an oil bath and maintain stirring for 3-4
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Quenching & Extraction: After cooling to room temperature, pour the reaction mixture into a
separatory funnel containing 50 mL of water. Extract the aqueous phase with diethyl ether (3
x 30 mL).

Washing: Combine the organic extracts and wash sequentially with 5% NaOH solution (2 x
20 mL) to remove any unreacted phenol, followed by saturated brine solution (1 x 20 mL).

Drying & Concentration: Dry the organic layer over anhydrous MgSOa, filter, and concentrate
the filtrate under reduced pressure using a rotary evaporator to yield crude phenetole.

Purification: If necessary, purify the crude product by fractional distillation to obtain pure
phenetole.

Substrate Scope & Yields
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Alkyl Halide Product Typical Conditions  Approx. Yield (%)
Methyl lodide Anisole DMF, 50°C, 3h >95
Ethyl Bromide Phenetole DMF, 65°C, 4h 90-95
n-Butyl Bromide Butyl Phenyl Ether Acetonitrile, Reflux, 6h  85-90
] Acetone, K2COs,
Benzyl Chloride Benzyl Phenyl Ether 88-94
Reflux, 5h

Note: In some
protocols, phenol is
deprotonated in situ
using a base like
K2CO:s instead of
starting with pre-
formed sodium

phenolate.

Core Application 2: The Kolbe-Schmitt Reaction

A classic and industrially significant reaction, the Kolbe-Schmitt reaction utilizes sodium
phenolate to produce salicylic acid (2-hydroxybenzoic acid), the primary precursor to aspirin.
[16][17] This transformation is a carboxylation reaction involving the electrophilic addition of
carbon dioxide to the phenoxide ring.

Mechanistic Rationale

The reaction mechanism is a fascinating example of electrophilic aromatic substitution with a
weak electrophile (CO2).

Causality of Experimental Choices:

» Reactivity: Phenol itself is not sufficiently nucleophilic to react with carbon dioxide. However,
its deprotonation to the highly activated sodium phenoxide dramatically increases the
electron density of the aromatic ring, enabling the attack on the electrophilic carbon of CO-.
[17][18]
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o Regioselectivity (ortho vs. para): The pronounced preference for ortho-carboxylation with
sodium phenoxide is attributed to the formation of a chelated intermediate complex between
the sodium cation, the phenoxide oxygen, and the oxygen atoms of the carbon dioxide
molecule. This pre-organization of the reactants in close proximity favors attack at the ortho
position.[16] When potassium phenoxide is used, the larger potassium ion does not chelate
as effectively, often leading to the thermodynamically more stable para-isomer, 4-
hydroxybenzoic acid, especially at higher temperatures.[16]

o Reaction Conditions: The reaction requires high pressure (typically ~100 atm) and elevated
temperature (~125 °C) to overcome the low reactivity of CO2 and drive the reaction forward.
[16]

Reactants

Sodium
Phenoxide —_| Nucleophilic Attack

Intermediate Final Product
o

Carbon Dioxide _|____—————» Chelated Intermediate w Sodium Salicylate Acid Workup (H*)

(CO2)

Salicylic Acid
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Caption: Key steps in the Kolbe-Schmitt reaction mechanism.

Protocol: Synthesis of Salicylic Acid

This protocol outlines the laboratory-scale synthesis of salicylic acid. Note: This reaction
requires specialized high-pressure equipment (autoclave) and should only be performed by
trained personnel with appropriate safety measures in place.

Materials:
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o Sodium Phenolate (anhydrous is preferred, prepared by removing water from the trihydrate
under vacuum)

» Carbon Dioxide (gas cylinder)

e Sulfuric Acid (concentrated)

Procedure:

o Preparation: Place dry sodium phenoxide powder into a high-pressure autoclave.

o Pressurization: Seal the autoclave, purge with N2, and then pressurize with carbon dioxide to
approximately 100 atm.

» Heating: Heat the autoclave to ~125-140 °C while maintaining pressure. The contents are
typically agitated or stirred mechanically. Maintain these conditions for several hours (e.g., 6-
8 hours).

e Cooling & Depressurization: Cool the reactor to room temperature and slowly vent the
excess CO:z pressure.

« |solation of Intermediate: The solid product inside the reactor is crude sodium salicylate.
Dissolve this solid in hot water.

 Acidification: While stirring, slowly and carefully add concentrated sulfuric acid to the hot
agueous solution until the pH is strongly acidic (pH ~2). Salicylic acid will precipitate as a
white solid.

« Purification: Cool the mixture in an ice bath to maximize precipitation. Collect the solid
product by vacuum filtration, wash with cold water, and recrystallize from hot water to obtain
pure salicylic acid.

Additional Synthetic Applications

While the Williamson and Kolbe-Schmitt reactions are its most prominent uses, sodium
phenolate is also employed in:
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o Synthesis of Phenyl Esters: Reacts readily with acylating agents like acyl chlorides or
anhydrides to form phenyl esters, which are valuable intermediates and products in their own
right.[8]

e Pharmaceutical & Agrochemical Synthesis: It serves as a key building block for various
active pharmaceutical ingredients (APIs), including antiseptics and anti-inflammatory agents,
as well as herbicides and pesticides.[1][3]

o Polymer Chemistry: It can act as a catalyst or initiator in the production of high-performance
phenolic resins, which are used in adhesives, coatings, and construction materials.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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e 11. Phenol ether - Wikipedia [en.wikipedia.org]
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¢ 13. Phenolic ethers (alkaryl ethers, "ArOR") are prepared by [allen.in]
e 14. Phenolates - Wikipedia [en.wikipedia.org]

e 15. pdf.benchchem.com [pdf.benchchem.com]

¢ 16. Kolbe—Schmitt reaction - Wikipedia [en.wikipedia.org]

e 17. byjus.com [byjus.com]

e 18. quora.com [quora.com]

¢ To cite this document: BenchChem. [Application Notes & Protocols: Sodium Phenolate
Trihydrate as a Reagent in Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b041771/docs#application-notes-protocols-sodium-
phenolate-trihydrate-as-a-reagent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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